Cas no 1824410-18-5 (Cyclohexanecarboxylic acid, 2-amino-4-hydroxy-)

• Product Name: Cyclohexanecarboxylic acid, 2-amino-4-hydroxy-
• CAS No: 1824410-18-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5253139
• Update Time: 2025-05-22

Cyclohexanecarboxylic acid, 2-amino-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-amino-4-hydroxy-

• Inchi： 1S/C7H13NO3/c8-6-3-4(9)1-2-5(6)7(10)11/h4-6,9H,1-3,8H2,(H,10,11)
• InChI Key： CPNOFRJWASUZHS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(O)CC1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclohexanecarboxylic acid, 2-amino-4-hydroxy-

Comprehensive Analysis of Cyclohexanecarboxylic acid, 2-amino-4-hydroxy- (CAS No. 1824410-18-5)

In the realm of organic chemistry, Cyclohexanecarboxylic acid, 2-amino-4-hydroxy- (CAS No. 1824410-18-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This molecule, characterized by its cyclohexane backbone and functional groups including amino and hydroxy moieties, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its versatility makes it a subject of ongoing exploration, particularly in the context of drug discovery and biochemical synthesis.

The compound’s molecular structure, featuring a carboxylic acid group attached to a cyclohexane ring, is further modified by the presence of 2-amino and 4-hydroxy substituents. These functional groups contribute to its reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role as a building block for more complex molecules, especially those targeting enzyme inhibition or receptor modulation. This aligns with current trends in precision medicine, where tailored molecular designs are crucial for therapeutic efficacy.

One of the most searched questions related to this compound is: "What are the applications of 2-amino-4-hydroxy-cyclohexanecarboxylic acid?". The answer lies in its diverse utility. For instance, its amino and hydroxy groups make it a candidate for peptide mimetics, a hot topic in biopharmaceuticals. Additionally, its structural similarity to natural metabolites suggests potential in nutraceutical formulations, a rapidly growing market driven by consumer demand for health and wellness products.

Another trending topic tied to this compound is its role in green chemistry. With increasing emphasis on sustainable synthesis, researchers are exploring how Cyclohexanecarboxylic acid, 2-amino-4-hydroxy- can be produced using eco-friendly catalysts or biocatalytic methods. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a concern frequently highlighted in AI-driven research and academic publications.

From a technical standpoint, the compound’s CAS No. 1824410-18-5 serves as a unique identifier, ensuring precise communication across scientific databases and regulatory frameworks. This is particularly relevant given the rise of digital lab tools and AI-powered literature search platforms, where accurate nomenclature is critical. Users often search for "CAS 1824410-18-5 solubility" or "synthesis route for 2-amino-4-hydroxy-cyclohexanecarboxylic acid", reflecting the need for practical data in laboratory settings.

In conclusion, Cyclohexanecarboxylic acid, 2-amino-4-hydroxy- (CAS No. 1824410-18-5) exemplifies the intersection of fundamental chemistry and applied science. Its relevance to drug development, sustainable chemistry, and material innovation ensures its place in contemporary research. As the scientific community continues to explore its potential, this compound will likely remain a focal point in discussions about molecular design and industrial applications.